Cas no 182492-41-7 (3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester)
182492-41-7 structure
Product Name:3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester
CAS No:182492-41-7
MF:C16H16O3
MW:256.296444892883
CID:2123259
Update Time:2023-08-03
3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester
- MHRYVENQQXAZHZ-UHFFFAOYSA-N
- ETHYL 4-(NAPHTHALEN-6-YL)-3-OXOBUTANOATE
-
- Inchi: 1S/C16H16O3/c1-2-19-16(18)11-15(17)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-9H,2,10-11H2,1H3
- InChI Key: MHRYVENQQXAZHZ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(CC1C=CC2C=CC=CC=2C=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 324
- Topological Polar Surface Area: 43.4
3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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